1,8-Naphthyridine, 3-nitro-

• IUPAC Name: 3-nitro-1,8-naphthyridine
• InChI: InChI=1S/C8H5N3O2/c12-11(13)7-4-6-2-1-3-9-8(6)10-5-7/h1-5H
• InChI Key: LWCIMZAHHYGUGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CN=C2N=C1)[N+](=O)[O-]
• Molecular Formula: C8H5N3O2
• DSSTOX Substance ID: DTXSID30450019
• Molecular Weight: 175.14 g/mol
• CAS RN: 54416-38-5

Description

1,8-Naphthyridine is the most well-studied of the six isomeric naphthyridines, a subset of diazanaphthalenes with nitrogen in the separate rings.

Synthesis Analysis

The synthesis of 1,8-Naphthyridine involves various methods. One such method uses TABO (1,3,3-trimethyl-6-azabicyclo [3.2.1]octane) as a highly reactive and regioselective catalyst for the preparation of 1,8-naphthyridines from unmodified methyl ketones and o-aminoaromatic aldehydes. Another approach involves a three-component condensation reaction of substituted 2-aminopyridines, malononitrile or methyl/ethyl cyanoacetate, and various aldehydes in the presence of a N-bromosulfonamide as Lewis acid. A greener method for the synthesis of substituted 1,8-naphthyridines has been developed, which uses 2-aminonicotinaldehyde as a starting material with a variety of carbonyl reaction partners.

Molecular Structure Analysis

The molecular structure of 1,8-Naphthyridine has been studied using computational methods. The results obtained from quantum mechanical calculations revealed that the studied compound is more stable but less reactive compared to standard dual inhibitor RO2443.

Chemical Reactions Analysis

1,8-Naphthyridine derivatives have been designed, synthesized and evaluated for their in vivo antihistaminic activity on guinea pig trachea. A molecular docking study was performed to understand the molecular interaction and binding mode of the compounds in the active site of the H1 receptor.

Mechanism of Action

1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities. They have been used in the treatment of bacterial infections and have shown potential to treat neurodegenerative and immunomodulatory disorders, along with their anti-HIV, antidepressant and antioxidant properties.

Safety and Hazards

The safety data sheet for 1,8-Naphthyridine indicates that it causes skin and eye irritation and may cause respiratory irritation. It is advised to wear suitable protective clothing, avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools.

Future Directions

The 1,8-Naphthyridine scaffold has recently gained an immense amount of curiosity from numerous researchers across fields of medicinal chemistry and drug discovery. Its potency to treat various disorders and its broad-spectrum activities provide further scope for exploration.